Cas no 1000339-65-0 (5-Fluoro-2-methylsulfonylaniline)

• Product Name: 5-Fluoro-2-methylsulfonylaniline
• CAS No: 1000339-65-0
• MF: C₇H₈FNO₂S
• MW: 189.207324028015
• MDL: MFCD09264538
• CID: 1071117
• PubChem ID: 22567345
• Update Time: 2025-05-20

5-Fluoro-2-methylsulfonylaniline Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methylsulfonylaniline
• 5-fluoranyl-2-methylsulfonyl-aniline
• 5-fluoro-2-(methylsulphonyl)aniline
• 5-fluoro-2-methanesulfonylaniline
• 5-fluoro-2-methylsulfonylphenylamine
• AC1Q4GGC
• CTK3J8413
• PubChem10127
• SureCN4008921
• 1000339-65-0
• SY002352
• DTXSID20626549
• 5-Fluoro-2-(methanesulfonyl)aniline
• A800008
• SCHEMBL4008921
• MFCD09264538
• 5-Fluoro-2-(methylsulfonyl)aniline
• AKOS000222188
• CS-0439503
• FTVFGNHBSCURJP-UHFFFAOYSA-N
• Benzenamine, 5-fluoro-2-(methylsulfonyl)-
• G28689
• 5-Fluoro-2- methylsulphonyl aniline
• EN300-89150

• MDL： MFCD09264538
• Inchi： 1S/C7H8FNO2S/c1-12(10,11)7-3-2-5(8)4-6(7)9/h2-4H,9H2,1H3
• InChI Key： FTVFGNHBSCURJP-UHFFFAOYSA-N
• SMILES： NC1=CC(F)=CC=C1S(C)(=O)=O

Computed Properties

• Exact Mass: 189.02597783g/mol
• Monoisotopic Mass: 189.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.5Ų

5-Fluoro-2-methylsulfonylaniline Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 5-Fluoro-2-methylsulfonylaniline

5-Fluoro-2-methylsulfonylaniline: A Comprehensive Overview

5-Fluoro-2-methylsulfonylaniline (CAS No. 1000339-65-0) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a fluorine atom at the 5-position and a methylsulfonyl group at the 2-position of the aniline ring. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable intermediate in various synthetic processes.

The synthesis of 5-fluoro-2-methylsulfonylaniline involves a series of carefully controlled reactions, including nucleophilic substitution and sulfonation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing byproduct formation. These innovations not only enhance the scalability of production but also align with the growing demand for sustainable chemical manufacturing practices.

One of the most notable applications of 5-fluoro-2-methylsulfonylaniline is in the development of novel pharmaceutical agents. The compound serves as a key intermediate in the synthesis of various bioactive molecules, including anti-inflammatory agents and kinase inhibitors. A study published in *Journal of Medicinal Chemistry* highlighted its potential as a lead compound for targeting specific cellular pathways involved in cancer progression. The fluorine atom at the 5-position plays a critical role in modulating the compound's pharmacokinetic properties, enhancing its bioavailability and efficacy.

In addition to its pharmaceutical applications, 5-fluoro-2-methylsulfonylaniline has found utility in agrochemical research. Its ability to interact with plant enzymes makes it a promising candidate for developing new classes of herbicides and fungicides. Recent studies have demonstrated its effectiveness in inhibiting key enzymes responsible for fungal growth, offering a potential solution to combat resistant strains of pathogens in agriculture.

The structural versatility of 5-fluoro-2-methylsulfonylaniline also extends to materials science, where it is used as a precursor for advanced polymers and coatings. The methylsulfonyl group contributes to the compound's thermal stability and reactivity, making it ideal for applications requiring high-performance materials. Researchers have explored its use in creating self-healing polymers, which can autonomously repair minor damages caused by environmental stressors.

From an environmental perspective, understanding the fate and toxicity of 5-fluoro-2-methylsulfonylaniline is crucial for ensuring its safe use. Studies conducted under controlled laboratory conditions have shown that the compound exhibits low acute toxicity to aquatic organisms when exposed at concentrations relevant to industrial discharges. However, long-term ecological impacts remain an area requiring further investigation to support regulatory decision-making.

Looking ahead, the development of novel synthetic routes and functionalization strategies for 5-fluoro-2-methylsulfonylaniline will likely drive its expanded application across diverse industries. Collaborative efforts between academic institutions and industry partners are expected to accelerate innovation, particularly in areas such as personalized medicine and sustainable agriculture.